Cas no 52977-72-7 (N,N-Bis(carboxymethyl)-L-valine)

• Product Name: N,N-Bis(carboxymethyl)-L-valine
• CAS No: 52977-72-7
• MF: C₉H₁₅NO₆
• MW: 233.218503236771
• CID: 2843419
• PubChem ID: 71442003
• Update Time: 2025-04-21

N,N-Bis(carboxymethyl)-L-valine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(carboxymethyl)-L-valine
• 52977-72-7
• DTXSID50850911

• Inchi： 1S/C9H15NO6/c1-5(2)8(9(15)16)10(3-6(11)12)4-7(13)14/h5,8H,3-4H2,1-2H3,(H,11,12)(H,13,14)(H,15,16)/t8-/m0/s1
• InChI Key： MNKCOPCEKKDGGV-QMMMGPOBSA-N
• SMILES： OC([C@H](C(C)C)N(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 233.08993720Da
• Monoisotopic Mass: 233.08993720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 115Ų